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Compound of Interest

Compound Name: Nkh477

Cat. No.: B15605010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nkh477, also known as colforsin daropate hydrochloride, is a water-soluble derivative of

forskolin. It is a potent activator of adenylyl cyclase, leading to an increase in intracellular cyclic

adenosine monophosphate (cAMP). This mechanism of action makes Nkh477 a valuable tool

in various research areas, including cardiovascular and neurological studies. However, a critical

consideration for its use is its limited stability in solution. These application notes provide a

summary of the available data on Nkh477's solubility and storage and offer detailed protocols

for researchers to assess its stability in their specific experimental contexts.

Physicochemical Properties and Solubility
Nkh477 is a white to off-white solid. A summary of its solubility in various solvents, as reported

by different suppliers, is presented in Table 1. It is important to note that sonication may be

required to achieve complete dissolution.

Table 1: Solubility of Nkh477 in Various Solvents
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Solvent
Concentration
(mg/mL)

Molar Equivalent
(mM)

Notes

Water 10 - 21.84 18.31 - 40
Sonication may be

required.[1]

DMSO 80 - 100 146.5 - 183.12
Sonication may be

required.

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

≥ 5 ≥ 9.16 For in vivo use.

10% DMSO + 90%

(20% SBE-β-CD in

Saline)

≥ 5 ≥ 9.16 For in vivo use.

10% DMSO + 90%

Corn Oil
≥ 5 ≥ 9.16 For in vivo use.

Storage and Handling
Proper storage is crucial to maintain the integrity of Nkh477.

Solid Form:

Long-term storage: Store at -20°C for up to 3 years.

Short-term storage: Store at +4°C under desiccating conditions for up to 12 months.[2]

Shipping: Typically shipped at ambient temperature, but may be shipped with blue ice.

General advice: Keep away from direct sunlight.

In Solution:

General Recommendation: Nkh477 is unstable in solution, and it is strongly recommended

to prepare solutions fresh for each experiment.[3]
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Stock Solutions (in DMSO): If a stock solution in an organic solvent like DMSO is prepared, it

should be stored at -80°C and can be kept for up to 1 year.

Aqueous Solutions: Aqueous solutions should be prepared immediately before use. If water

is used to make a stock solution, it should be diluted to the working concentration, filter-

sterilized (0.22 µm filter), and used promptly.[3]

Signaling Pathway of Nkh477
Nkh477 directly activates adenylyl cyclase, an enzyme that catalyzes the conversion of

adenosine triphosphate (ATP) to cyclic AMP (cAMP). This increase in intracellular cAMP

activates downstream effectors, most notably Protein Kinase A (PKA), which in turn

phosphorylates various target proteins, leading to a cellular response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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